Cas no 36542-71-9 (Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI))
36542-71-9 structure
Product Name:Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI)
CAS No:36542-71-9
MF:C10H12O3
MW:180.200483322144
CID:309109
Update Time:2024-01-27
Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI)
- (((Dibromo-o-tolyl)oxy)methyl)oxirane
- 2-[(3,4-dibromo-2-methylphenoxy)methyl]oxirane
- Oxirane, ((dibromo-2-methylphenoxy)methyl)-
- 2-[Dibromo(2-methylphenoxy)methyl]oxirane
- [[(dibromo-o-tolyl)oxy]methyl]oxirane
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- Inchi: 1S/C10H12O3/c1-11-9-4-2-3-5-10(9)13-7-8-6-12-8/h2-5,8H,6-7H2,1H3/t8-/m0/s1
- InChI Key: RJNVSQLNEALZLC-QMMMGPOBSA-N
- SMILES: O1C[C@H]1COC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 319.9047
- Monoisotopic Mass: 319.904755
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.8
Experimental Properties
- Density: 1.817
- Boiling Point: 365.4°Cat760mmHg
- Flash Point: 149.5°C
- Refractive Index: 1.595
- PSA: 21.76
Oxirane,[(dibromo-2-methylphenoxy)methyl]- (9CI) Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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